5-Aminomethyl-2-furan-3-yl-phenol

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 5-(aminomethyl)-2-(furan-3-yl)phenol
• InChI: InChI=1S/C11H11NO2/c12-6-8-1-2-10(11(13)5-8)9-3-4-14-7-9/h1-5,7,13H,6,12H2
• InChI Key: CUGXXWXYSLPKRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)O)C2=COC=C2

Description

5-Aminomethyl-2-furan-3-yl-phenol is a synthetic organic compound featuring a phenol core substituted with an aminomethyl group at position 5 and a furan-3-yl moiety at position 2. Its structure combines aromatic, hydroxyl, and amine functionalities, making it a candidate for diverse applications, including pharmaceutical intermediates or materials science.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share partial structural motifs with 5-Aminomethyl-2-furan-3-yl-phenol, enabling comparative analysis:

Compound Name	Key Functional Groups	Molecular Formula	Molecular Weight	Notable Features
5-Aminomethyl-2-furan-3-yl-phenol	Phenol, aminomethyl, furan	C₁₁H₁₁NO₂	189.21 g/mol†	Dual aromatic systems; polar groups
2-(Aminomethyl)phenol	Phenol, aminomethyl	C₇H₉NO	123.15 g/mol	Simpler structure; lacks furan
[5-(3-Aminophenyl)furan-2-yl]methanol	Furan, aminophenyl, methanol	C₁₁H₁₁NO₂	189.21 g/mol	Furan with aminophenyl; alcohol group
5-Amino-2-(3-ethyl-2,2-dimethylpentan-3-yl)-4-fluoro-phenol	Phenol, amino, fluoro, bulky alkyl	C₁₅H₂₄FNO	253.36 g/mol	Fluorine substituent; steric hindrance
3-Amino-3-(5-(2-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid	Furan, trifluoromethylphenyl, amino, carboxylic acid	C₁₄H₁₂F₃NO₃	299.25 g/mol	Acidic group; fluorinated aromatic

†Calculated based on structural formula.

Key Observations :

• Phenol vs. Alcohol/Carboxylic Acid: The phenol group in 5-Aminomethyl-2-furan-3-yl-phenol enhances acidity compared to the methanol group in but is less acidic than the carboxylic acid in .
• Steric and Electronic Modifications: Bulky alkyl/fluoro groups in reduce solubility in polar solvents, whereas the aminomethyl group in the target compound may improve water solubility compared to .